Cas no 1415819-87-2 (5-Ethoxy-2-nitrobenzonitrile)

5-Ethoxy-2-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring an ethoxy and nitro functional group at the 5- and 2-positions, respectively. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The nitro group enhances electrophilic properties, facilitating further functionalization, while the ethoxy moiety contributes to solubility and steric effects. Its well-defined molecular architecture allows for precise modifications in multi-step synthetic routes. The compound is typically handled under controlled conditions due to its potential sensitivity to light and heat. It is valued for its versatility in constructing complex heterocyclic frameworks.
5-Ethoxy-2-nitrobenzonitrile structure
5-Ethoxy-2-nitrobenzonitrile structure
Product Name:5-Ethoxy-2-nitrobenzonitrile
CAS No:1415819-87-2
MF:C9H8N2O3
MW:192.1714220047
MDL:MFCD22586697
CID:3043870
PubChem ID:75487785
Update Time:2025-05-20

5-Ethoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Ethoxy-2-nitrobenzonitrile
    • MDL: MFCD22586697
    • Inchi: 1S/C9H8N2O3/c1-2-14-8-3-4-9(11(12)13)7(5-8)6-10/h3-5H,2H2,1H3
    • InChI Key: FKHDQGBZQJRJNV-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(OCC)=CC=C1[N+]([O-])=O

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Additional information on 5-Ethoxy-2-nitrobenzonitrile

Introduction to 5-Ethoxy-2-nitrobenzonitrile (CAS No. 1415819-87-2)

5-Ethoxy-2-nitrobenzonitrile (CAS No. 1415819-87-2) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an ethoxy group, a nitro group, and a nitrile group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 5-Ethoxy-2-nitrobenzonitrile is C9H9NO4. Its molecular weight is 199.17 g/mol, and it exists as a solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various synthetic reactions and analytical techniques.

5-Ethoxy-2-nitrobenzonitrile has gained significant attention in recent years due to its potential applications in the development of new drugs and therapeutic agents. The presence of the nitro group and the nitrile group provides the compound with unique electronic and steric properties that can be exploited in the design of novel bioactive molecules. For instance, the nitro group can undergo reduction to form an amino group, which can then be further functionalized to create a variety of derivatives with different biological activities.

In the context of pharmaceutical research, 5-Ethoxy-2-nitrobenzonitrile has been explored as a precursor for the synthesis of anti-inflammatory agents, antiviral compounds, and anticancer drugs. Recent studies have shown that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 5-Ethoxy-2-nitrobenzonitrile has also found use in materials science and chemical synthesis. The compound can serve as a building block for the preparation of functional polymers and coatings with enhanced mechanical and thermal properties. Additionally, its reactivity with various nucleophiles makes it a useful reagent in organic synthesis, particularly in the formation of carbon-carbon bonds.

The synthesis of 5-Ethoxy-2-nitrobenzonitrile typically involves several steps, including nitration, esterification, and nitrilation reactions. One common synthetic route involves the nitration of 4-ethoxybenzoic acid followed by esterification to form the corresponding ethyl ester. The resulting ester is then subjected to nitrilation using a suitable nitrating agent to yield the final product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, 5-Ethoxy-2-nitrobenzonitrile should be stored in a cool, dry place away from sources of heat and ignition. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained during handling to minimize exposure to vapors.

The environmental impact of 5-Ethoxy-2-nitrobenzonitrile is an important consideration in its use and disposal. While there are no specific regulations governing its environmental impact at present, best practices for waste management should be followed to ensure that any waste generated from its use is disposed of safely and responsibly.

In conclusion, 5-Ethoxy-2-nitrobenzonitrile (CAS No. 1415819-87-2) is a multifunctional compound with a broad range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various industries.

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